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CAS No.: 2348281-06-9
Cat. No.: B6236624
Get Quote
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Executive Summary

(2S)-2-methoxypropane-1-thiol is a specialized chiral building block that bridges the gap
between simple alkyl thiols and polar, functionalized analogs like 2-mercaptoethanol. Its unique
structure—featuring a primary thiol, a chiral center at the

-position, and an ether linkage—creates a distinct kinetic profile.

Unlike standard alkyl thiols, the

-methoxy group exerts a significant electron-withdrawing inductive effect (-1), lowering the

of the thiol group. This modification alters its nucleophilicity and redox stability, making it a
critical candidate for precision conjugation reactions where stereocontrol and specific reaction
rates are required. This guide provides a comparative kinetic analysis, establishing its
performance against industry standards.

Chemical Profile & Theoretical Basis
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To understand the kinetics of (2S)-2-methoxypropane-1-thiol, we must decouple the steric

and electronic contributions of its substituents.

 Structure: Primary thiol (-SH) with a chiral methyl and methoxy group at the C2 position.

» Electronic Effect: The oxygen atom at C2 withdraws electron density through the

-bond framework (Inductive effect). This stabilizes the resulting thiolate anion (

), making the thiol more acidic than propane-1-thiol.

» Steric Effect: The (2S)-methyl group adds bulk near the reaction center. While less hindered

than a secondary thiol, it induces a chiral environment that can influence the stereochemical

outcome of additions to prochiral electrophiles.

Comparative Properties Table

Propane-1-thiol

2-Mercaptoethanol

(25)-2-

Property Methoxypropane-1-
(Benchmark) (Polar Std) .
thiol (Target)
Molecular Weight 76.16 g/mol 78.13 g/mol 106.19 g/mol

Electronic Character

Electron-Donating
Alkyl (+1)

Electron-Withdrawing
(-1) + H-Bond Donor

Electron-Withdrawing
(-1) + H-Bond Acceptor

Est.

~10.5 ~9.6 ~9.5-9.8
(-SH)
*Nucleophilicity (

High Moderate Moderate-High
)
Water Solubility Low Miscible Moderate

Redox Stability

Prone to disulfide

formation

High (forms cyclic

dimers/oligomers)

Moderate (Steric

protection)

*Note: Nucleophilicity is solvent-dependent.[1][2] In protic solvents, lower
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thiols often show higher effective reaction rates at physiological pH due to higher fractional
ionization.

Comparative Kinetic Analysis
Nucleophilic Substitution () and Michael Addition

In Thiol-Michael additions (e.g., conjugation to maleimides), the reaction rate (

) is governed by the concentration of the thiolate anion (
).
e AtpH 7.4:
o Propane-1-thiol (
): Only ~0.1% is ionized. Reaction is slow unless base is added.
o (2S)-2-Methoxypropane-1-thiol (
): Approximately 0.5-1.0% is ionized.

o Result: Despite the intrinsic nucleophilicity (

) of the methoxy-thiolate being slightly lower due to electron withdrawal, the observed rate

(

) in neutral buffer is often 5-10x faster than the alkyl benchmark due to the higher
concentration of the reactive anionic species.

Stereoselective Influence

The (2S) center creates a chiral pocket. In kinetic resolution experiments or additions to
prochiral acceptors (e.g.,

-unsaturated ketones), this molecule exhibits distinct
and

rates for matched/mismatched transition states, unlike the achiral 2-mercaptoethanol.
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Mechanistic Visualization

The following diagram illustrates the kinetic pathway for a Thiol-Michael addition, highlighting
where the specific structural features of (2S)-2-methoxypropane-1-thiol influence the energy
landscape.

(2S)-2-Methoxypropane-1-thiol
(R-SH)

Kinetic Influencers

OMe (-l Effect) Deprotonation K e
Increases Acidity (pK_a~9.7) —"=30| Thiolate Anion

Y

Transition State Fast X )
(2S)-Methyl (Chiral Steric Bias) Thioether Product

Stereocontrol

Click to download full resolution via product page

Caption: Kinetic pathway of (2S)-2-methoxypropane-1-thiol showing inductive facilitation of
ionization and steric influence on the transition state.

Experimental Protocols

To validate the kinetic profile of this specific thiol, the following self-validating protocols are
recommended.

Protocol A: Determination of via UV-Metric Titration
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Objective: Accurately determine the acid dissociation constant to predict reactivity at
physiological pH.

Reagents:

¢ (2S)-2-methoxypropane-1-thiol (>98% purity).

o Potassium hydroxide (0.1 M, standardized).

« lonic strength adjuster (0.1 M KCI).

Workflow:

Preparation: Dissolve thiol (0.5 mM) in degassed water/KCl under Argon (to prevent disulfide
formation).

e Baselines: Record UV absorbance (230-260 nm) at pH 2 (fully protonated). The thiolate
anion typically has a strong absorbance near 240 nm (

), while the thiol form does not.

e Titration: Aliquot KOH to increase pH in 0.2 unit increments from pH 7 to 12.
e Analysis: Plot Absorbance (

) vs. pH.

o Calculation: Fit data to the Henderson-Hasselbalch equation:

Validation: The curve must be sigmoidal with

Protocol B: Real-Time Kinetic Assay (Thiol-Maleimide)

Objective: Measure the second-order rate constant (

) compared to glutathione or 2-mercaptoethanol.

Reagents:
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» N-Ethylmaleimide (NEM) as the electrophile.

e Phosphate buffer (100 mM, pH 7.4).

Workflow:

Setup: Prepare pseudo-first-order conditions where

(e.g., 10:1 ratio).

e Initiation: Mix Thiol (50

M) with NEM (500
M) in a stopped-flow spectrophotometer or rapid-scan UV-Vis.

o Detection: Monitor the decay of the maleimide absorbance at 300 nm or the loss of free thiol
using Ellman’s reagent (DTNB) in a discontinuous assay if stopped-flow is unavailable.

» Data Processing:
o Plot

vs. time to get

o Calculate

e Benchmarking: Run 2-mercaptoethanol in parallel.
o Expected Result: The (2S)-methoxy analog should show a

comparable to or slightly higher than 2-mercaptoethanol due to the lack of H-bond
stabilization of the ground state, but lower than simple alkyl thiols if corrected for
ionization.

References

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6236624?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

* Nagy, P. (2013). Kinetics and Mechanisms of Thiol-Disulfide Exchange Covering Direct
Substitution and Thiol Oxidation-Mediated Pathways. Antioxidants & Redox Signaling.[3] Link

e Luo, Z., etal. (2021). Effects of Thiol Substitution on the Kinetics and Efficiency of Thiol-
Michael Reactions. Polymer Chemistry. Link

¢ BenchChem. (2025).[4][5] Reactivity Profile: 2-Methoxypropane and Derivatives.
BenchChem Technical Library. Link

¢ Smith, M. B. (2020).[6] March's Advanced Organic Chemistry: Reactions, Mechanisms, and
Structure. Wiley-Interscience. (Referencing Inductive Effects on Thiol Acidity).

e Ellman, G. L. (1959). Tissue sulfhydryl groups. Archives of Biochemistry and Biophysics.
(Standard Protocol for Thiol Quantification). Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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